Cas no 112805-11-5 (1,3,5-Triazine, 1,3-diacetylhexahydro- (9CI))

1,3,5-Triazine, 1,3-diacetylhexahydro- (9CI) structure
112805-11-5 structure
Product Name:1,3,5-Triazine, 1,3-diacetylhexahydro- (9CI)
CAS No:112805-11-5
MF:C7H13N3O2
MW:171.197021245956
CID:129925
PubChem ID:13796469
Update Time:2025-04-19

1,3,5-Triazine, 1,3-diacetylhexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine, 1,3-diacetylhexahydro- (9CI)
    • SCHEMBL23906713
    • 1,1'-(1,3,5-Triazinane-1,3-diyl)diethanone
    • 112805-11-5
    • 1-(3-Acetyl-1,3,5-triazinan-1-yl)ethanone
    • Inchi: 1S/C7H13N3O2/c1-6(11)9-3-8-4-10(5-9)7(2)12/h8H,3-5H2,1-2H3
    • InChI Key: WPVQKURSIUSZAZ-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CNCN(C(C)=O)C1

Computed Properties

  • Exact Mass: 171.10089
  • Monoisotopic Mass: 171.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.65
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